Cas no 1344971-58-9 ((S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one)
(S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one
- (S)-2-Amino-1-(3-methoxymethylpyrrolidin-1-yl)propan-1-one
- (2S)-2-Amino-1-(3-(methoxymethyl)pyrrolidin-1-yl)propan-1-one
- AM92001
- (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one
-
- Inchi: 1S/C9H18N2O2/c1-7(10)9(12)11-4-3-8(5-11)6-13-2/h7-8H,3-6,10H2,1-2H3/t7-,8?/m0/s1
- InChI Key: DEXLGSYYBMTXKT-JAMMHHFISA-N
- SMILES: O(C)CC1CN(C([C@H](C)N)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 185
- Topological Polar Surface Area: 55.6
(S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 081185-500mg |
S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one |
1344971-58-9 | 500mg |
£694.00 | 2022-03-01 | ||
| Chemenu | CM494774-1g |
(2S)-2-Amino-1-(3-(methoxymethyl)pyrrolidin-1-yl)propan-1-one |
1344971-58-9 | 97% | 1g |
$1378 | 2023-01-02 |
(S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one
Research Brief on (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one (CAS: 1344971-58-9)
The compound (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one (CAS: 1344971-58-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting neurological and metabolic disorders. Recent studies have highlighted its unique structural features, which enable selective interactions with biological targets.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one as a precursor for dopamine receptor modulators. The researchers utilized a multi-step synthetic route to achieve high enantiomeric purity (>99% ee) and demonstrated its efficacy in vitro as a key intermediate for D2/D3 receptor ligands. The compound's methoxymethyl-pyrrolidine moiety was found to enhance blood-brain barrier permeability, a critical factor for central nervous system (CNS) drug development.
In parallel, a patent application (WO2023018765) disclosed the use of 1344971-58-9 in the development of novel antidepressants. The inventors reported that derivatives of this compound exhibited potent inhibition of monoamine reuptake transporters, with improved selectivity profiles compared to existing therapeutics. Molecular docking studies revealed that the stereochemistry at the chiral center plays a crucial role in binding affinity to serotonin and norepinephrine transporters.
Recent advancements in analytical characterization have also been reported. A 2024 paper in Analytical and Bioanalytical Chemistry described a validated LC-MS/MS method for quantifying 1344971-58-9 in biological matrices, achieving a lower limit of quantification (LLOQ) of 0.1 ng/mL. This method is now being employed in pharmacokinetic studies to support clinical translation of related drug candidates.
From a safety perspective, preliminary toxicological assessments (published in Regulatory Toxicology and Pharmacology, 2023) indicate that (S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one shows favorable acute toxicity profiles in rodent models, with no observed adverse effects at therapeutic dose ranges. However, chronic toxicity studies are still ongoing to fully evaluate its safety profile.
The pharmaceutical industry has shown growing interest in this compound, with several companies listing it in their development pipelines. According to a recent market analysis report, the global demand for 1344971-58-9 is projected to grow at a CAGR of 8.2% from 2024 to 2030, driven by its applications in CNS drug development and its potential as a versatile chiral synthon.
Future research directions include exploring its utility in PROTAC (Proteolysis Targeting Chimera) design and investigating its potential as a fragment in covalent inhibitor development. The compound's unique structural features, particularly the pyrrolidine scaffold with methoxymethyl substitution, offer opportunities for creating targeted protein degraders and allosteric modulators.
1344971-58-9 ((S)-2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)